Cas no 651327-71-8 (Butanedioic acid, hydroxy-, 4-butyl ester)

Butanedioic acid, hydroxy-, 4-butyl ester structure
651327-71-8 structure
Product Name:Butanedioic acid, hydroxy-, 4-butyl ester
CAS No:651327-71-8
MF:C8H13O5
MW:189.185823202133
CID:405637
PubChem ID:21932778
Update Time:2025-04-19

Butanedioic acid, hydroxy-, 4-butyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, hydroxy-, 4-butyl ester
    • 4-butoxy-3-hydroxy-4-oxobutanoate
    • 651327-71-8
    • DTXSID20620289
    • Inchi: 1S/C8H14O5/c1-2-3-4-13-8(12)6(9)5-7(10)11/h6,9H,2-5H2,1H3,(H,10,11)/p-1
    • InChI Key: LIEWIHQESDHHTI-UHFFFAOYSA-M
    • SMILES: O(C(C(CC(=O)[O-])O)=O)CCCC

Computed Properties

  • Exact Mass: 189.07629
  • Monoisotopic Mass: 189.07629851g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 86.7Ų

Experimental Properties

  • PSA: 86.66
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